Cas no 105279-00-3 (4-Quinolinepropanamide,N,N-diethyl-a-methyl-2-phenyl-,(-)-)
105279-00-3 structure
Product Name:4-Quinolinepropanamide,N,N-diethyl-a-methyl-2-phenyl-,(-)-
CAS No:105279-00-3
MF:C23H26N2O
MW:346.465345859528
CID:175179
PubChem ID:128350
Update Time:2025-04-19
4-Quinolinepropanamide,N,N-diethyl-a-methyl-2-phenyl-,(-)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Quinolinepropanamide,N,N-diethyl-a-methyl-2-phenyl-,(-)-
- N,N-diethyl-2-methyl-3-(2-phenylquinolin-4-yl)propanamide
- N,N-diethyl-alpha-methyl-2-phenyl-4-quinolinepropanamide
- Dempqp
- SCHEMBL7925057
- DTXSID00909408
- 105279-00-3
- 4-Quinolinepropanamide, N,N-diethyl-alpha-methyl-2-phenyl-, (-)-
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- Inchi: 1S/C23H26N2O/c1-4-25(5-2)23(26)17(3)15-19-16-22(18-11-7-6-8-12-18)24-21-14-10-9-13-20(19)21/h6-14,16-17H,4-5,15H2,1-3H3
- InChI Key: HKFDSBSINIWQPC-UHFFFAOYSA-N
- SMILES: O=C(C(C)CC1C=C(C2C=CC=CC=2)N=C2C=CC=CC=12)N(CC)CC
Computed Properties
- Exact Mass: 346.20500
- Monoisotopic Mass: 346.204513457g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 442
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 33.2Ų
Experimental Properties
- PSA: 33.20000
- LogP: 4.94880
4-Quinolinepropanamide,N,N-diethyl-a-methyl-2-phenyl-,(-)- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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